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Cyflumetofen hydrolysis products identification
methods
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Compound Focus: Cyflumetofen

CAS No.: 400882-07-7

Cat. No.: S641626

Analytical Methods for Cyflumetofen and Metabolites

The core approach for identifying and quantifying cyflumetofen and its main metabolites involves UPLC-
MS/MS coupled with efficient sample cleanup techniques. The following table summarizes the key

metabolites and their analytical characteristics.

Compound CAS No Chemical Role in lonization Key Matrix
Name ) Formula Metabolism Mode (ESI) Effects (%)
Cyflumetofen 400882- C24H24F3NOa4 Acaricide active Positive -14.2 to +12.3
(Parent) 07-7 ingredient (ESI+) [1]
AB-1 2429962- C20H18FsNO Main toxic Information Information
86-5 metabolite in mites  Missing Missing
[2]
B-1 (TFTA) 433-97-6 CsHsFs02 Primary metabolite ~ Negative -15.1to +11.7
in plants & (ESI-) [1]

hydrolysis [2]

B-3 360-64-5 CsHeF3sNO Metabolite present  Positive -13.6 to +13.9
in soil [2] (ESI+) [1]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s641626?utm_src=pdf-body
https://www.smolecule.com/products/s641626?utm_src=pdf-interest
https://www.smolecule.com/products/s641626?utm_src=pdf-body
https://www.smolecule.com/products/s641626?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23768653/
https://www.sciencedirect.com/science/article/pii/S0026265X24025839
https://www.sciencedirect.com/science/article/pii/S0026265X24025839
https://pubmed.ncbi.nlm.nih.gov/23768653/
https://www.sciencedirect.com/science/article/pii/S0026265X24025839
https://pubmed.ncbi.nlm.nih.gov/23768653/
https://www.smolecule.com/products/s641626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Detailed Experimental Protocols

Here are detailed methodologies for sample preparation and instrumental analysis based on the search

results.

Sample Preparation and Cleanup

Two effective cleanup methods are documented, both following an initial extraction with acetonitrile [1] [2].

¢ Method 1: Dispersive SPE with Multi-Walled Carbon Nanotubes (MWCNTs) This method is

validated for plant and animal origin samples (tomato, apple, green tea, fish, etc.) [1].

o Procedure: After acetonitrile extraction, the extract is cleaned up using MWCNTSs as a
dispersive solid-phase extraction (dSPE) sorbent. The MWCNTSs effectively remove co-
extractives from complex matrices like green tea [1] [2].

o Performance: This method achieved average recoveries of 79.3-117.6% for cyflumetofen, B-
1, and B-3 across all validated matrices, with relative standard deviations (RSD) below 7.6%

[1].

¢ Method 2: Combined Nano-Adsorbents with Low-Temperature Cleanup This method was

developed specifically for challenging tea matrices and includes the metabolite AB-1 [2].

o Procedure: The acetonitrile extract undergoes a low-temperature cleanup step, which helps
precipitate lipids and other interfering substances. The cleanup then uses a mixture of new
adsorbents, including MWCNTSs and nano-ZrOz, for purification [2].

o Performance: This method demonstrated recoveries of 76.2-106.3% for all four analytes
(cyflumetofen, AB-1, B-1, B-3) in fresh tea leaves, tea, and tea infusion, with RSDs < 11.8%

[2].

UPLC-MS/MS Instrumental Analysis

The following workflow generalizes the UPLC-MS/MS conditions adapted from the research for the

simultaneous determination of these compounds.
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(UPLC-MS/MS Analysis)

UPLC C18 Column
(e.g., 100 mm x 2.1 mm, 1.7 pm)

l

Mobile Phase
A: 0.1% Formic Acid in Water
B: 0.1% Formic Acid in Acetonitrile

Gradient Elution
(e.g., 10% B to 90% B
over 4-10 min)

Tandem Mass Spectrometer
(ESI+ and ESI- Modes)

'

Multiple Reaction Monitoring (MRM)
- Cyflumetofen: ESI+
- B-1: ESI-
- B-3: ESI+

Click to download full resolution via product page

¢ Chromatography Conditions:

o Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.7 um) [1] [2].

o Mobile Phase: A) 0.1% Formic acid in water, B) 0.1% Formic acid in acetonitrile [2].

o Gradient: A linear gradient is used, for example, from 10% B to 90% B over 4-10 minutes [1]
[2].

o Flow Rate: 0.3 mL/min [2].

o Column Temperature: 40 °C [2].
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o Injection Volume: 2 pL [2].
e Mass Spectrometry Conditions:

o lon Source: Electrospray lonization (ESI), operating in both positive and negative modes
within a single run [1].

o Data Acquisition: Multiple Reaction Monitoring (MRM). The specific MS/MS transitions for
each compound must be optimized on the instrument. The total run time can be less than 4.0
minutes [1].

Application Notes for Researchers

e Matrix Effects are Significant: The study on plant and animal samples found noticeable matrix
effects, ranging from -15.1% to +13.9%. It is therefore crucial to use matrix-matched calibration
standards for accurate quantification rather than relying on pure solvent standards [1].

e Method Sensitivity: The limits of quantification (LOQs) achieved by these methods are very low,
ranging from 0.7 to 9.8 pgl/kg, which is sufficient to monitor residues below the established maximum
residue limits (MRLSs) in foods [1].

e Analyte Stability: Certified reference materials for cyflumetofen should be stored at -10 to -25°C to
maintain stability, as they have a limited shelf life [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b641626#cyflumetofen-hydrolysis-products-identification-

methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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